Cas no 1785209-23-5 (N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 1785209-23-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5984700
• PubChem ID: 84769866
• Update Time: 2025-11-01

N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine
• 1785209-23-5
• N-[(4-chloro-2-methylphenyl)methyl]-N-methylhydroxylamine
• EN300-1980855

• Inchi： 1S/C9H12ClNO/c1-7-5-9(10)4-3-8(7)6-11(2)12/h3-5,12H,6H2,1-2H3
• InChI Key： NXPWFRQMBVKAGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CN(C)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 1785209-23-5)

The compound N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 1785209-23-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel chemical entities in drug discovery, this compound stands out as a promising candidate for further exploration. Its molecular structure, featuring a chloro-methylphenyl backbone and a hydroxylamine functional group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of modern research, N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine is often discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are particularly interested in optimizing its production to minimize environmental impact, aligning with global trends toward eco-friendly industrial processes. Additionally, its potential role in the development of biodegradable agrochemicals has sparked curiosity, as the agricultural sector seeks safer alternatives to traditional pesticides.

The compound's CAS No. 1785209-23-5 serves as a critical identifier in chemical databases, enabling researchers to access its physicochemical properties, safety data, and synthetic pathways. Its hydroxylamine moiety is a focal point for studies on nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. This connection has led to investigations into its utility as a building block for pharmaceutical intermediates, particularly in the design of central nervous system (CNS) therapeutics.

From an analytical perspective, N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These methods are essential for quality control in industrial and academic settings, where precise characterization is paramount.

The growing interest in custom synthesis and contract research organizations (CROs) has further highlighted the importance of compounds like N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine. Companies specializing in fine chemicals often list this molecule in their catalogs, catering to the needs of researchers seeking tailored solutions for complex projects. Its compatibility with microwave-assisted synthesis and other cutting-edge techniques underscores its relevance in contemporary chemical innovation.

In summary, N-(4-chloro-2-methylphenyl)methyl-N-methylhydroxylamine (CAS No. 1785209-23-5) represents a fascinating area of study at the intersection of organic chemistry and applied science. Its potential applications in drug development, agrochemicals, and material science make it a compound worth watching as research progresses. As the scientific community continues to explore its capabilities, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern chemistry.